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Compound of Interest

Compound Name:
1-aminobutan-2-one

Hydrochloride

Cat. No.: B171812 Get Quote

Essential Safety and Handling Guide for 1-
aminobutan-2-one Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-aminobutan-2-one Hydrochloride. The following

procedures are designed to ensure safe operational handling and disposal, fostering a secure

laboratory environment.

Chemical Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1-aminobutan-2-one Hydrochloride is classified with the following hazards[1]:

Hazard Statement Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
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A comprehensive approach to safety when handling 1-aminobutan-2-one Hydrochloride
involves a combination of engineering controls and appropriate personal protective equipment

to minimize exposure via inhalation, skin contact, and eye contact.[2]

Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is essential.[2]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2]

Recommended PPE:

PPE Category Item Specifications and Use

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields to

protect against splashes.[2][3]

Face Shield

In addition to goggles, a face

shield should be worn when

there is a significant risk of

splashing.

Skin Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use.

Laboratory Coat
A long-sleeved lab coat should

be worn and fully buttoned.

Respiratory Protection Respirator

For situations where a fume

hood is not available or when

dealing with large quantities

that could generate significant

dust, a NIOSH-approved

respirator is necessary.
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical to minimize risks and ensure a safe laboratory environment

when handling 1-aminobutan-2-one Hydrochloride.

1. Pre-Handling Preparation:

Thoroughly read and understand the Safety Data Sheet (SDS).[2]

Ensure the work area is clean and uncluttered.[2]

Verify that all necessary PPE is available and in good condition.[2]

Confirm that the chemical fume hood is functioning correctly.[2]

Have spill containment materials readily available.[2]

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid generating dust.[3]

Avoid contact with skin and eyes.[3]

3. In Case of a Spill:

Clean up spills immediately using appropriate absorbent materials.[3]

All cleanup materials must be disposed of as hazardous waste.[3]

Disposal Plan
Proper disposal of 1-aminobutan-2-one Hydrochloride and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.[2]

Waste Characterization and Segregation:
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1-aminobutan-2-one Hydrochloride should be treated as a hazardous chemical waste.[3]

It is crucial to segregate this waste at the point of generation.[3]

Do Not Mix: Never mix this waste with other chemical waste streams unless explicitly

instructed by your institution's environmental health and safety (EHS) department.[3]

Halogenated Waste: As a hydrochloride salt, this compound contains a halogen and should

be collected in a designated container for halogenated organic waste.[3]

Step-by-Step Disposal Protocol:

Waste Collection: Collect waste material, including any contaminated consumables like

gloves and weighing papers, in a suitable, labeled, and sealed container.[2][3]

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name ("1-aminobutan-2-one Hydrochloride"), and the approximate quantity.[3]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste. After rinsing, the

container can be disposed of in accordance with local regulations.[2]

Experimental Workflow
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Caption: Workflow for safe handling of 1-aminobutan-2-one Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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